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The table below summarizes the key pharmacokinetic parameters of Indalpine and its major metabolite (PK

507) from a human study following a single 100 mg oral dose in 8 healthy volunteers [1].

Parameter Indalpine Metabolite (PK 507)

Time to Peak Concentration (tmax) 2.1 hours (average) 2.6 hours (average)

Absorption Half-Life (t1/2) 0.8 hours (mean) Not Reported

Elimination Half-Life (t1/2) 10.4 hours (mean) 11.9 hours (mean)

Volume of Distribution (Vdₐ) 878 L (mean) Not Reported

Clearance (CL) 58 L/h (mean) Not Reported

| Chronic Use (50 mg t.i.d.) Plasma conc. 10h post-dose | 116 ng/mL (mean) | 43 ng/mL (mean) | | Urinary

Excretion (12h) | 3% (unchanged) | Not detected (conjugated or unconjugated) |

Experimental Methodologies

The foundational data were generated using specific, validated experimental protocols. Here are the

methodologies for the key assays and studies cited.
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HPLC Determination of Indalpine and its Metabolite

This method was used to establish the pharmacokinetic profile in humans [1].

Analytes: Indalpine (I) and its major metabolite, 4-[2-(3-indolyl)ethyl]-2-piperidinone (PK).

Sample Matrices: Human plasma and urine.
Instrumentation: High-Performance Liquid Chromatography (HPLC) with a fluorometric detector.
Sample Preparation: The method involved a liquid-liquid or solid-phase extraction step to isolate the
analytes from the biological matrix.

Internal Standard: Quinine sulfate was used to improve assay accuracy and precision.
Key Performance Metrics:

Sensitivity: The lower limit of quantification was 5 ng/mL for both I and PK in plasma and
urine.

Recovery: The mean extraction recovery from plasma was 86.8% for Indalpine and 86.4% for
metabolite PK. Recovery for the internal standard was 88.5%.

Preclinical Study on Rat Paradoxical Sleep

This study investigated the pharmacodynamic effects of Indalpine [2].

Animal Model: Rats.

Dosing: Indalpine was administered dose-dependently.
Key Measurements: The study measured the effect on paradoxical sleep (REM sleep), including

the delay before its first appearance and the overall decrease in its duration.
Mechanistic Investigation:

Serotonin Depletion: Pretreatment with parachlorophenylalanine (PCPA), which inhibits
serotonin synthesis, markedly decreased Indalpine's effect.

Catecholamine Reduction: Pretreatment with alpha-methylparatyrosine (AMPT), which
inhibits catecholamine synthesis, potentiated the Indalpine-induced depression of paradoxical

sleep.

Analog Computer Simulation for Drug Distribution

An early study used modeling to understand the drug's distribution in rats [3].

Model Type: A ten-compartment analog computer model.
Data Input: The model was simulated using existing experimental data on drug distribution and
excretion.
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Output: The model predicted drug levels in compartments that were not directly measured, providing

a comprehensive simulation of Indalpine's distribution, which closely agreed with experimental data.

Visualization of Indalpine's Metabolic Pathway

The following diagram illustrates the metabolic pathway of Indalpine and its pharmacokinetic profile based

on the studies analyzed.
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This graph illustrates the journey of Indalpine after a 100 mg oral dose, from absorption to elimination,

including the formation and clearance of its primary metabolite [1].

Important Context for Researchers
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Drug Status: Indalpine was an early Selective Serotonin Reuptake Inhibitor (SSRI) that was

withdrawn from the market due to concerns over adverse effects, particularly hematological toxicity
[4].

Data Currency: The most detailed human pharmacokinetic study available is from 1987 [1]. The
withdrawal of the drug likely halted further extensive clinical research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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